Cas no 1211414-44-6 (2-(2-Fluorophenyl)amino-4-(2-hydroxyphenyl)-1,3-thiazole Hydrobromide)

• Product Name: 2-(2-Fluorophenyl)amino-4-(2-hydroxyphenyl)-1,3-thiazole Hydrobromide
• CAS No: 1211414-44-6
• MF: C₁₅H₁₂BrFN₂OS
• MW: 367.235984802246
• MDL: MFCD08458153
• CID: 1214174
• PubChem ID: 44717741
• Update Time: 2025-04-20

2-(2-Fluorophenyl)amino-4-(2-hydroxyphenyl)-1,3-thiazole Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-{2-[(2-fluorophenyl)amino]-1,3-thiazol-4-yl}phenol Hydrobromide (1:1)
• MFCD08458153
• PS-6985
• 2-[2-(2-fluoroanilino)-1,3-thiazol-4-yl]phenol;hydrobromide
• 2-{2-[(2-fluorophenyl)amino]-1,3-thiazol-4-yl}phenol hydrobromide
• 2-(2-((2-Fluorophenyl)amino)thiazol-4-yl)phenolhydrobromide
• SB82758
• 2-(2-Fluorophenyl)amino-4-(2-hydroxyphenyl)-1,3-thiazole hydrobromide
• 2-(2-Fluorophenyl)amino-4-(2-hydroxyphenyl)-1,3-thiazole hydrobromide 97%
• 1211414-44-6
• AKOS025393433
• 2-(2-((2-Fluorophenyl)amino)thiazol-4-yl)phenol hydrobromide
• CS-0334981
• 2-(2-Fluorophenyl)amino-4-(2-hydroxyphenyl)-1,3-thiazole Hydrobromide

• MDL： MFCD08458153
• Inchi： 1S/C15H11FN2OS.BrH/c16-11-6-2-3-7-12(11)17-15-18-13(9-20-15)10-5-1-4-8-14(10)19;/h1-9,19H,(H,17,18);1H
• InChI Key： DKNRYMPVFVIPBR-UHFFFAOYSA-N
• SMILES： Br.S1C=C(C2C=CC=CC=2O)N=C1NC1C=CC=CC=1F

Computed Properties

• Exact Mass: 365.984
• Monoisotopic Mass: 365.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines